Cas no 109237-00-5 (Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-)

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- structure

109237-00-5 structure

Product Name:Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-

CAS No:109237-00-5

MF:C₂₁H₂₈O₄

MW:344.444626808167

CID:159977

PubChem ID:122990

Update Time:2025-04-19

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- Chemical and Physical Properties

Names and Identifiers

- Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
- 1-[(2R,3R,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- stizophyllin
- (2alpha,3beta,9xi,12beta)-2,3,12-trihydroxypregna-4,7,16-trien-20-one
- 2-alpha,3-beta,12-beta-Trihydroxypregna-4,7,16-trien-20-one
- CCRIS 5225
- Pregna-4,7,16-trien-20-one, 2-alpha,3-beta,12-beta-trihydroxy-
- 109237-00-5
- 2,3,12-Trihydroxypregna-4,7,16-trien-20-one
- DTXSID50911051
- CHEBI:206647
- 1-[(2S,3S,9S,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- Inchi： 1S/C21H28O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-19,23-25H,4,7,9-10H2,1-3H3/t15-,16?,17+,18+,19+,20-,21+/m0/s1
- InChI Key： IWQKGRNFKYKJHS-VUZPHRLFSA-N
- SMILES： O[C@@H]1CC2C(=CCC3=C[C@H]([C@@H](C[C@]23C)O)O)[C@@H]2CC=C(C(C)=O)[C@]21C

Computed Properties

Exact Mass: 344.19884
Monoisotopic Mass: 344.198759
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 717
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.8
XLogP3: 0.8

Experimental Properties

Density: 1.27
Boiling Point: 553.9°Cat760mmHg
Flash Point: 302.9°C
Refractive Index: 1.616
PSA: 77.76

Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849

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